![molecular formula C7H5BrN2O2S B6245258 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid CAS No. 1782056-39-6](/img/no-structure.png)
5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid” is a chemical compound with the molecular formula C7H5BrN2O2S . It has an average mass of 261.096 Da and a monoisotopic mass of 259.925507 Da . This compound is a derivative of imidazothiazole, a class of compounds that have been studied for their diverse biological activities .
Synthesis Analysis
The synthesis of imidazothiazole derivatives, including “5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid”, has been a subject of research. A modern industrial method for the synthesis of 6-oxazolyl-substituted imidazo[2,1-b]thiazole using a three-reactor multistage system with a continuous flow without isolation of intermediate compounds has been proposed . In the first reactor, the reaction of aminothiazole with 3-bromo-2-oxopropanoic acid gave imidazo[2,1-b]thiazole-6-carboxylic acid .Molecular Structure Analysis
The molecular structure of “5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid” can be represented by the SMILES stringO=C(O)C1=C(C)N=C2N1C=CS2
. The InChI code for this compound is 1S/C7H6N2O2S/c1-4-5(6(10)11)9-2-3-12-7(9)8-4/h2-3H,1H3,(H,10,11)
.
Future Directions
The future directions for the study of “5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid” and related compounds could involve further exploration of their synthesis methods, biological activities, and potential applications in various fields. Given the diverse biological activities of imidazothiazole derivatives, there is potential for the development of new drugs and therapeutic agents .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid involves the reaction of 2-amino-4-bromo-5-methylthiazole with ethyl 2-bromoacetate to form ethyl 2-(5-bromo-6-methylimidazo[2,1-b][1,3]thiazol-2-yl)acetate, which is then hydrolyzed to yield the target compound.", "Starting Materials": ["2-amino-4-bromo-5-methylthiazole", "ethyl 2-bromoacetate", "sodium hydroxide", "water", "ethyl acetate"], "Reaction": ["Step 1: React 2-amino-4-bromo-5-methylthiazole with ethyl 2-bromoacetate in the presence of sodium hydroxide and water to form ethyl 2-(5-bromo-6-methylimidazo[2,1-b][1,3]thiazol-2-yl)acetate.", "Step 2: Hydrolyze ethyl 2-(5-bromo-6-methylimidazo[2,1-b][1,3]thiazol-2-yl)acetate with sodium hydroxide and water to yield 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid.", "Step 3: Extract the product with ethyl acetate and purify by recrystallization." ] } | |
CAS RN |
1782056-39-6 |
Molecular Formula |
C7H5BrN2O2S |
Molecular Weight |
261.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.